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Compound of Interest

Compound Name: Demeton-S Sulfoxide

CAS No.: 2496-92-6

Cat. No.: B133071

Get Quote

Executive Summary
Demeton-S Sulfoxide (CAS 2496-92-6) acts as a high-potency acetylcholinesterase (AChE)

inhibitor. It is not merely a degradation product but a bioactivated metabolite formed via the

oxidative desulfuration of parent thioether organophosphates (specifically Demeton-S and

Disulfoton).

In toxicological assessments, this compound represents a "lethal synthesis" intermediate—

where the body's metabolic attempt to detoxify a xenobiotic results in a molecule with

significantly higher biological activity than the parent. This guide details its physicochemical

identity, the kinetics of its bioactivation, its neurotoxic mechanism, and validated LC-MS/MS

protocols for its detection in biological matrices.

Chemical Identity & Physicochemical Profile[1][2][3]
[4]
Demeton-S Sulfoxide is the oxidation product of the thiol isomer of the Demeton mixture.

Unlike its parent, it possesses a sulfoxide moiety that increases polarity and water solubility,
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altering its toxicokinetic distribution.

Parameter Technical Specification

Chemical Name
O,O-Diethyl S-[2-(ethylsulfinyl)ethyl]

phosphorothioate

CAS Number 2496-92-6

Molecular Formula C₈H₁₉O₄PS₂

Molecular Weight 274.34 g/mol

Structure Type Organophosphate (Phosphorothioate)

Key Functional Group Sulfoxide (S=O) at the thioether side chain

Solubility
Higher water solubility than Demeton-S;

lipophilic enough for BBB penetration

Toxicokinetics: The Bioactivation Pathway
The toxicity of Demeton-S Sulfoxide is inextricably linked to the metabolism of its precursors.

It is formed via the flavin-containing monooxygenase (FMO) and Cytochrome P450 (CYP)

systems.

Metabolic Activation ("Lethal Synthesis")
Upon ingestion or absorption of Demeton-S (or Disulfoton), the thioether moiety is rapidly

oxidized. This conversion to the sulfoxide is critical because the sulfoxide group is more

electron-withdrawing, making the phosphorus atom more electrophilic and thus more reactive

toward the serine hydroxyl group in the AChE active site.

Metabolic Pathway Diagram The following diagram illustrates the oxidative activation pathway

from the parent thioether to the sulfoxide and sulfone metabolites.
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Figure 1: Oxidative bioactivation of Demeton-S. The sulfoxide metabolite is the primary highly

active AChE inhibitor.

Toxicodynamics: Mechanism of Action
Acetylcholinesterase Inhibition
Demeton-S Sulfoxide functions as a suicide substrate for acetylcholinesterase. The

mechanism follows a standard organophosphate phosphorylation kinetics model but with

enhanced affinity due to the sulfoxide group.

Binding: The inhibitor enters the catalytic gorge of AChE.

Phosphorylation: The electrophilic phosphorus attacks the hydroxyl group of Serine-203 (in

human AChE).

Leaving Group Release: The S-[2-(ethylsulfinyl)ethyl] moiety is cleaved.

Aging (Critical): If not treated immediately with oximes (e.g., Pralidoxime), the

phosphorylated enzyme can undergo "aging" (dealkylation), rendering the inhibition

permanent.

Acute Toxicity Profile
Target Organs: Central Nervous System (CNS), Neuromuscular Junctions.[1]

Symptomatology: Cholinergic Crisis (SLUDGE syndrome: Salivation, Lacrimation, Urination,

Defecation, GI distress, Emesis).
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Potency: Studies indicate the sulfoxide metabolites of systox-type compounds are often 5–

10x more potent AChE inhibitors than their parent thioethers in vitro.

Analytical Methodology: LC-MS/MS Protocol[6][7][8]
Quantification of Demeton-S Sulfoxide requires high specificity to distinguish it from its sulfone

analog and the parent compound. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe) method combined with LC-MS/MS is the industry standard.

Sample Preparation (QuEChERS)
Step 1 (Extraction): Homogenize 10g sample with 10mL Acetonitrile (ACN).[2] Add 4g

MgSO₄ and 1g NaCl. Vortex vigorously for 1 min.

Step 2 (Partitioning): Centrifuge at 4000 rpm for 5 min.

Step 3 (Cleanup - dSPE): Transfer supernatant to dSPE tube containing PSA (Primary

Secondary Amine) and C18 sorbent to remove lipids and organic acids.

Step 4 (Reconstitution): Evaporate solvent and reconstitute in Mobile Phase A/B (50:50).

LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., 100mm x 2.1mm, 1.7µm).

Mobile Phase A: 5mM Ammonium Formate in Water (0.1% Formic Acid).

Mobile Phase B: Methanol or Acetonitrile (0.1% Formic Acid).

Ionization: Electrospray Ionization (ESI) Positive Mode.[3]

MRM Transitions Table
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Analyte
Precursor Ion
(m/z)

Product Ion 1
(Quant)

Product Ion 2
(Qual)

Collision
Energy (eV)

Demeton-S

Sulfoxide
275.1 197.0 141.0 17 / 30

Demeton-S

Sulfone
291.1 171.0 143.0 20 / 35

Demeton-S

(Parent)
259.1 89.0 61.0 15 / 25

Note: The transition 275.1 -> 197.0 corresponds to the loss of the sulfoxide side chain, a

characteristic fragmentation for this class.

Risk Assessment & Safety Standards
Exposure Limits: Regulatory bodies (EPA, EFSA) typically group Demeton-S, its sulfoxide,

and sulfone into a single "Total Demeton-S" residue definition due to their rapid

interconversion and shared mechanism.

Reference Doses (RfD): Acute RfDs are often set based on AChE inhibition endpoints (e.g.,

0.0005 mg/kg/day for similar organophosphates).

Handling Precautions:

P100/HEPA Respiratory Protection: Mandatory due to inhalation toxicity.

Permeation Resistance: Nitrile gloves are generally insufficient for concentrated

organophosphates; Silver Shield® or laminate gloves are required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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